Cas no 696-59-3 (2,5-dimethoxyoxolane)

• Product Name: 2,5-dimethoxyoxolane
• CAS No: 696-59-3
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD00005359
• CID: 39592
• PubChem ID: 79098
• Update Time: 2025-10-27

2,5-dimethoxyoxolane Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxytetrahydrofuran, mixture of cis- and trans isomers
• Tetrahydro-2,5-dimethoxyfuran
• 2,5-Dimethoxytetrahydrofuran
• 2,5-Dimethoxytetrahydrofuran (cis- and trans- mixture)
• 2,5-Dimethoxytetrahydrofuran, mixture of (cis) and trans
• 2,5-Dimethoxyoxolane
• 2.5-Dimethoxytetrahydrofuran
• 2,5-DiMethoxytetrahydrofuran, Mixture of cis and trans
• Tetrahydro-2,5-dimethoxyfuran (cis- and trans- mixture)
• AKOS000119966
• CS-W020517
• 2,5-dimethoxy tetrahydro furan
• NSC7911
• 2,5-dimethoxytetrahyrofuran
• EINECS 211-797-1
• EN300-19750
• MFCD00005359
• SCHEMBL58448
• Dimethoxytetrahydrofuran (VAN)
• 2,5-Bis(methyloxy)tetrahydrofuran; 2,5-Dimethoxytetrahydrofuran; Dimethoxytetrahydrofuran; NSC 7911
• 2,5-dimethoxy-tetrahydrofurane
• Protectol DMT
• 2,5-dimethoxytetra-hydrofuran
• 2,5-bis(methyloxy)tetrahydrofuran
• Furan, tetrahydro-2,5-dimethoxy-
• NS00004785
• 2,5-dimethoxy tetrahydrofuran
• DTXSID10862378
• NSC-7911
• Dimethoxytetrahydrofuran
• 2,5-Dimethoxytetrahydrofuran, cis + trans
• AI3-61757
• 2.5-dimethoxytetrahydrofurane
• cis,trans-2,5-Dimethoxytetrahydrofuran
• 2,5 dimethoxy tetrahydrofuran
• 2,5-dimethoxy-tetrahydro-furan
• D0986
• 696-59-3
• 2,5 dimethoxytetrahydrofuran
• AC-15670
• D77900
• J-507353
• DMTHF
• AMY19203
• NSC 7911
• 2,5-Dimethoxytetrahydrofuran,c&t
• AS-11451
• EC 211-797-1
• 2,5-dimethoxy-tetrahydrofuran
• F0001-1807
• FT-0610413
• Furan,5-dimethoxy-
• 2,5-Dimethoxytetrahydrofuran,mixture of cis and trans
• 2,5-dimethoxytetrahydrofurane
• STL194266
• DTXCID60811154
• J9CNJ39HZ2
• FD00819
• 2,5-dimethoxyoxolane

• MDL： MFCD00005359
• Inchi： 1S/C6H12O3/c1-7-5-3-4-6(8-2)9-5/h5-6H,3-4H2,1-2H3
• InChI Key： GFISDBXSWQMOND-UHFFFAOYSA-N
• SMILES： O1C(CCC1OC)OC
• BRN： 104261

Computed Properties

• Exact Mass: 132.07900
• Monoisotopic Mass: 132.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.02 g/mL at 25 °C(lit.)
• Melting Point: -45 ºC
• Boiling Point: 146°C(lit.)
• Flash Point: Fahrenheit: 100.4 ° f
  Celsius: 38 ° c
  
• Refractive Index: n20/D 1.418(lit.)
• PH: 5 (300g/l, H2O, 20℃)
• Solubility: 300g/l
• Water Partition Coefficient: 350 g/L (20 ºC)
• PSA: 27.69000
• LogP: 0.74180
• Sensitiveness: Air & Light Sensitive
• Solubility: It can be miscible with water, ethanol and ether.

2,5-dimethoxyoxolane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36-S36/37/39-S16
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：2.0-12.3%(V)
• Storage Condition：Flammable area
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R20/21; R36
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2,5-dimethoxyoxolane

2,5-Dimethoxyoxolane: A Comprehensive Overview

2,5-Dimethoxyoxolane, also known by its CAS number 696-59-3, is a cyclic ether compound with the molecular formula C₆H₁₀O₃. This compound is widely recognized in the chemical and pharmaceutical industries for its unique properties and versatile applications. The structure of 2,5-dimethoxyoxolane consists of a five-membered ring with two methoxy groups attached at positions 2 and 5. This configuration imparts the compound with distinct chemical and physical characteristics that make it valuable in various fields.

The synthesis of 2,5-dimethoxyoxolane typically involves the reaction of glycidyl methyl ether with formaldehyde under specific conditions. This process ensures the formation of a stable cyclic ether structure. Recent studies have highlighted the potential of 2,5-dimethoxyoxolane as a precursor in the synthesis of more complex molecules, particularly in drug delivery systems. Its ability to form inclusion complexes with certain drugs has been explored extensively, making it a promising candidate for controlled-release formulations.

One of the most significant advancements in the study of 2,5-dimethoxyoxolane is its application in polymer chemistry. Researchers have discovered that this compound can be polymerized to form biocompatible materials suitable for biomedical applications. For instance, poly(ethylene glycol)-based polymers incorporating 2,5-dimethoxyoxolane have shown enhanced biodegradability and reduced cytotoxicity, making them ideal for tissue engineering and regenerative medicine.

In addition to its role in polymer chemistry, 2,5-dimethoxyoxolane has been investigated for its potential in catalysis. The compound's ability to act as a Lewis acid catalyst has been leveraged in various organic transformations, including aldol reactions and Michael additions. Recent findings suggest that 2,5-dimethoxyoxolane-based catalysts can significantly improve reaction yields while reducing reaction times, making them highly efficient for industrial-scale processes.

The environmental impact of 2,5-dimethoxyoxolane has also been a topic of interest in recent research. Studies have demonstrated that this compound exhibits low toxicity to aquatic organisms and degrades rapidly under aerobic conditions. These properties make it an environmentally friendly alternative to traditional chemicals used in various industrial applications.

Looking ahead, the future of 2,5-dimethoxyoxolane appears promising as researchers continue to explore its potential in emerging fields such as nanotechnology and green chemistry. Its unique combination of chemical stability and biocompatibility positions it as a key player in the development of sustainable materials and innovative therapeutic agents.

In conclusion, 2,5-dimethoxyoxolane (CAS No: 696-59-3) is a multifaceted compound with a wide range of applications across diverse industries. From drug delivery systems to polymer chemistry and catalysis, this compound continues to demonstrate its versatility and importance in modern science. As research progresses, it is likely that new applications for 2,5-dimethoxyoxolane will be discovered, further solidifying its role as a critical component in the chemical landscape.